Cas no 1581723-72-9 (Clavatustide B)

• Product Name: Clavatustide B
• CAS No: 1581723-72-9
• MF: C₂₆H₂₃N₃O₅
• MW: 457.477926492691
• CID: 5578676
• PubChem ID: 139583980
• Update Time: 2025-10-22

Clavatustide B Chemical and Physical Properties

Names and Identifiers

• Clavatustide B
• 6H-Dibenz[h,l][1,4,7,11]oxatriazacyclotetradecine-6,9,12,18(5H,10H,17H)-tetrone, 7,8-dihydro-8-methyl-10-(phenylmethyl)-, (10R)-
• (15R)-15-benzyl-13-methyl-16-oxa-2,10,13-triazatricyclo[16.4.0.04,9]docosa-1(22),4,6,8,18,20-hexaene-3,11,14,17-tetrone
• 1581723-72-9
• CHEBI:200284

• Inchi： 1S/C26H23N3O5/c1-29-16-23(30)27-20-13-7-5-11-18(20)24(31)28-21-14-8-6-12-19(21)26(33)34-22(25(29)32)15-17-9-3-2-4-10-17/h2-14,22H,15-16H2,1H3,(H,27,30)(H,28,31)/t22-/m1/s1
• InChI Key： RMBRIHHFOHNDLL-JOCHJYFZSA-N
• SMILES： O1C(=O)C2=CC=CC=C2NC(=O)C2=CC=CC=C2NC(=O)CN(C)C(=O)[C@H]1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 457.16377084g/mol
• Monoisotopic Mass: 457.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 689.5±55.0 °C(Predicted)
• pka: 12.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams

Additional information on Clavatustide B

Recent Advances in Clavatustide B (1581723-72-9) Research: A Comprehensive Review

Clavatustide B (CAS: 1581723-72-9) is a cyclic depsipeptide compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models. This research brief aims to provide a comprehensive overview of the latest findings related to Clavatustide B, highlighting its potential as a novel therapeutic agent.

The chemical structure of Clavatustide B, characterized by its cyclic depsipeptide backbone, confers unique biological activities, including antimicrobial and anticancer properties. Recent research has demonstrated that Clavatustide B exhibits potent activity against drug-resistant bacterial strains, making it a promising candidate for the development of new antibiotics. Additionally, its ability to modulate key signaling pathways in cancer cells has sparked interest in its potential as an anticancer agent.

One of the key challenges in the development of Clavatustide B as a therapeutic agent has been the optimization of its synthetic pathway. Recent advances in synthetic chemistry have enabled the production of Clavatustide B with higher yields and purity, facilitating further preclinical and clinical studies. Researchers have also explored the use of bioengineering techniques to produce Clavatustide B in microbial hosts, which could significantly reduce production costs and increase scalability.

In vitro and in vivo studies have provided compelling evidence of the therapeutic potential of Clavatustide B. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Clavatustide B effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell wall synthesis. Another study, published in Cancer Research, reported that Clavatustide B induces apoptosis in triple-negative breast cancer cells by targeting the PI3K/AKT/mTOR pathway.

Despite these promising findings, several challenges remain to be addressed before Clavatustide B can be translated into clinical applications. These include optimizing its pharmacokinetic properties, minimizing potential off-target effects, and ensuring its safety profile in humans. Ongoing research is focused on addressing these challenges through structural modifications and formulation strategies.

In conclusion, Clavatustide B (1581723-72-9) represents a promising candidate for the development of novel therapeutics, particularly in the areas of infectious diseases and oncology. The latest research highlights its unique biological activities and underscores the need for further studies to fully realize its therapeutic potential. As synthetic and bioengineering techniques continue to advance, the prospects for Clavatustide B as a clinically viable agent are increasingly optimistic.